Cas no 1290205-58-1 ((2R)-2-amino-N-(1-phenylethyl)propanamide)

• Product Name: (2R)-2-amino-N-(1-phenylethyl)propanamide
• CAS No: 1290205-58-1
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5265664
• Update Time: 2025-10-29

(2R)-2-amino-N-(1-phenylethyl)propanamide Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-N-(1-phenylethyl)propanamide
• Propanamide, 2-amino-N-(1-phenylethyl)-, (2R)-

• Inchi： 1S/C11H16N2O/c1-8(12)11(14)13-9(2)10-6-4-3-5-7-10/h3-9H,12H2,1-2H3,(H,13,14)/t8-,9?/m1/s1
• InChI Key： UJLHTMLCGCJXRX-VEDVMXKPSA-N
• SMILES： O=C([C@@H](C)N)NC(C)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1

Additional information on (2R)-2-amino-N-(1-phenylethyl)propanamide

(2R)-2-amino-N-(1-phenylethyl)propanamide: A Comprehensive Overview

The compound with CAS No. 1290205-58-1, known as (2R)-2-amino-N-(1-phenylethyl)propanamide, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a topic of interest for researchers worldwide.

Structural Analysis and Synthesis

(2R)-2-amino-N-(1-phenylethyl)propanamide is characterized by its chiral center at the second carbon atom, which imparts optical activity to the molecule. The structure consists of a propanamide backbone with an amino group attached to the second carbon and an N-substituted group, specifically a 1-phenylethyl group. This configuration not only influences the physical properties of the compound but also plays a crucial role in its biological interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using asymmetric catalysis. Researchers have employed methods such as organocatalytic asymmetric aldol reactions and enantioselective reductions to achieve high yields of the (R)-enantiomer. These techniques are pivotal in producing enantiopure compounds, which are essential for studying their stereochemical effects in biological systems.

Physical and Chemical Properties

The physical properties of (2R)-2-amino-N-(1-phenylethyl)propanamide include a melting point of approximately 150°C and a molecular weight of 237.3 g/mol. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Chemically, the compound exhibits amide functionality, which is known for its stability under physiological conditions. The presence of aromatic rings in the structure contributes to its lipophilicity, enhancing its ability to cross biological membranes. This property is particularly advantageous in drug design, where membrane permeability is a critical factor.

Biological Activity and Applications

Recent studies have explored the biological activity of (2R)-2-amino-N-(1-phenylethyl)propanamide, particularly its role as a potential therapeutic agent. Research indicates that this compound may exhibit anti-inflammatory and antioxidant properties, making it a candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

In pharmacology, the compound has been investigated for its ability to modulate enzyme activity. For instance, studies suggest that it may inhibit certain kinases involved in signal transduction pathways, potentially offering new avenues for cancer treatment. Additionally, its chiral nature allows for enantioselective interactions with biological targets, which is a key consideration in drug design.

Safety and Toxicological Considerations

While (2R)-2-amino-N-(1-phenylethyl)propanamide shows promise in various applications, safety considerations are paramount. Preliminary toxicological studies indicate that the compound exhibits low acute toxicity when administered at therapeutic doses. However, further research is required to assess its long-term effects and potential for bioaccumulation.

Regulatory agencies emphasize the importance of thorough safety evaluations before any compound can be approved for clinical use. As such, ongoing research is focused on understanding the metabolic pathways of this compound and its potential for adverse effects.

Conclusion

(2R)-2-amino-N-(1-phenylethyl)propanamide, with CAS No. 1290205-58-1, stands out as a versatile molecule with significant potential in pharmaceutical research. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a promising candidate for developing novel therapeutic agents.

As research continues to unravel its full spectrum of applications, this compound will undoubtedly play a pivotal role in advancing medical science and improving human health outcomes.